Cas no 40775-79-9 (2-amino-5-methyl-1,2,4triazolo1,5-apyrimidin-7-ol)

• Product Name: 2-amino-5-methyl-1,2,4triazolo1,5-apyrimidin-7-ol
• CAS No: 40775-79-9
• MF: C₆H₇N₅O
• MW: 165.152679681778
• MDL: MFCD00460137
• CID: 926181
• PubChem ID: 350273
• Update Time: 2025-04-19

2-amino-5-methyl-1,2,4triazolo1,5-apyrimidin-7-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-5-methyl[1,2,4]triazolo[1,5-a]pyrimidin-7(1H)-one
• 2-AMINO-5-METHYL-[1,2,4]TRIAZOLO[1,5-A]PYRIMIDIN-7-OL
• IFLAB-BB F1274-0263
• AKOS005750457
• 40775-79-9
• 2-Amino-5-methyl-4H-[1,2,4]triazolo[1,5-a]pyrimidin-7-one
• DTXSID90961196
• STL321863
• FS-1970
• DB-346833
• EN300-64487
• 2-amino-5-methyl-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-7-one
• STK709254
• 2-amino-5-methyl-4 h-[1,2,4]triazolo[1,5-a]pyrimidin-7-one
• SR-01000388979
• Oprea1_676749
• 2-Amino-5-methyl[1,2,4]triazolo[1,5-a]pyrimidin-7-ol
• 2-amino-5-methyl-3H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-7-one
• [1,2,4]Triazolo[1,5-a]pyrimidin-7(1H)-one, 2-amino-5-methyl-
• NSC-509218
• AM20120700
• CS-0317868
• 2-Amino-5-methyl[1,2,4]triazolo[1,5-a]pyrimidin-7-ol #
• 2-amino-5-methyl[1,2,4]triazolo[1,5-a]pyrimidin-7(4H)-one
• 2-amino-5-methyl[1,2,4]triazolo[1,5-a]pyrimidin-7(3H)-one
• 2-Imino-5-methyl-1,2-dihydro[1,2,4]triazolo[1,5-a]pyrimidin-7-ol
• 2-amino-5-methyl-1H-[1,2,4]triazolo[1,5-a]pyrimidin-7-one
• F1274-0263
• 2-Amino-5-methyl[1,2,4]triazolo[1,5-a]pyrimidin-7(4H)-one, AldrichCPR
• 2-Amino-7-hydroxy-5-methyl-s-triazolo[1,5-a]pyrimidine
• ChemDiv1_000107
• MFCD00227182
• F0451-0040
• 2-amino-5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7(4H)-one
• 2-Amino-5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7(1H)-one
• XCA43699
• 2-Amino-6-methyl-4-oxo-1,3,3a,7-tetrazaindene
• STK724405
• BBL011638
• SDCCGMLS-0065552.P001
• AKOS022103114
• AKOS000301471
• Oprea1_351695
• Z1262327457
• 2-amino-7-methyl-4-hydro-1,2,4-triazolo[1,5-a]pyrimidin-5-ol
• BBL009832
• MFCD00460137
• SR-01000388979-1
• HMS587E19
• SCHEMBL9678451
• [1,2,4]Triazolo[1,5-a]pyrimidin-7-ol, 2-amino-5-methyl-
• AKOS000274753
• 2-amino-5-methyl-4h-[1,2,4]triazolo[1,5-a]-pyrimidin-7-one
• 72436-99-8
• NSC509218
• STL150672
• 2-amino-5-methyl-1,2,4triazolo1,5-apyrimidin-7-ol

• MDL： MFCD00460137
• Inchi： 1S/C6H7N5O/c1-3-2-4(12)11-6(8-3)9-5(7)10-11/h2H,1H3,(H3,7,8,9,10)
• InChI Key： PQJWDADCCRTLQZ-UHFFFAOYSA-N
• SMILES： O=C1C=C(C)N=C2N=C(N)NN21

Computed Properties

• Exact Mass: 165.06500
• Monoisotopic Mass: 165.065
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 83.1Ų

Experimental Properties

• Density: 1.83g/cm3
• Boiling Point: 297ºC at 760 mmHg
• Flash Point: 133.4ºC
• Refractive Index: 1.864
• PSA: 89.33000
• LogP: 0.30170